Cas no 1396874-15-9 (3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea)

• Product Name: 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea
• CAS No: 1396874-15-9
• MF: C₁₆H₁₇ClN₂O₂
• MW: 304.771383047104
• CID: 6575766
• PubChem ID: 71782329
• Update Time: 2025-07-18

3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea
• F5857-7178
• 1396874-15-9
• AKOS024524793
• 1-(2-chlorophenyl)-3-(3-hydroxy-3-phenylpropyl)urea

• Inchi： 1S/C16H17ClN2O2/c17-13-8-4-5-9-14(13)19-16(21)18-11-10-15(20)12-6-2-1-3-7-12/h1-9,15,20H,10-11H2,(H2,18,19,21)
• InChI Key： KGANPMYMWGAGAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCCC(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 304.0978555g/mol
• Monoisotopic Mass: 304.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea

Introduction to 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea (CAS No. 1396874-15-9)

3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea, identified by its Chemical Abstracts Service (CAS) number 1396874-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates both aromatic and aliphatic moieties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The nomenclature of the compound provides valuable insights into its chemical composition. The presence of a 2-chlorophenyl group suggests the incorporation of a halogenated aromatic ring, which is often utilized in medicinal chemistry to enhance binding affinity and metabolic stability. On the other hand, the 3-hydroxy-3-phenylpropyl side chain introduces both hydrophilic and lipophilic characteristics, potentially influencing its solubility and membrane permeability. This dual nature makes the compound an intriguing candidate for drug discovery efforts aimed at modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention in conditions such as inflammation, neurodegeneration, and metabolic disorders. The hydroxyphenylpropyl moiety, in particular, has been associated with potent pharmacological activities in preclinical models.

In vitro experiments have demonstrated that 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea can interact with proteins involved in signal transduction pathways, potentially leading to downstream effects that modulate cellular function. The chlorophenyl group's ability to engage with hydrophobic pockets of target proteins further enhances its binding potential. These findings align with the growing interest in urea-based compounds as pharmacological agents due to their tunable bioactivity and structural flexibility.

The synthesis of 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The optimization of these synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production.

From a regulatory perspective, the handling and distribution of 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea must adhere to stringent safety protocols to ensure worker protection and environmental compliance. While not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are essential to maintain its stability and prevent degradation.

Future research directions may explore derivatization strategies to enhance the pharmacokinetic properties of 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea. By modifying specific functional groups or introducing additional substituents, scientists aim to improve its bioavailability, reduce off-target effects, and extend its therapeutic window. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be instrumental in translating these preclinical findings into clinical applications.

The growing body of evidence supporting the biological relevance of urea derivatives underscores their importance as a class of compounds with therapeutic potential. The unique structural features of 3-(2-chlorophenyl)-1-(3-hydroxy-3-phenylpropyl)urea, particularly its combination of aromatic and aliphatic components, make it a compelling subject for further investigation. As research continues to uncover new mechanisms of action and target interactions, this compound holds promise for contributing to advancements in modern medicine.